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Methyl 4-methoxy-3-methylbenzoylformate (CAS: 424836-59-9), also known systematically
as methyl 2-(4-methoxy-3-methylphenyl)-2-oxoacetate, is a critical organic intermediate and
analytical reference standard[1][2]. With a molecular formula of C11H1204 and a molecular
weight of 208.21 g/mol , this benzoylformate derivative is frequently utilized in the synthesis of
complex active pharmaceutical ingredients (APIs) and as a marker for impurity profiling in drug
development workflows[2][3].

Because impurities can profoundly impact the safety and efficacy of final drug products,
sourcing high-purity reference standards and subjecting them to rigorous, self-validating
analytical protocols is non-negotiable for researchers and drug development professionals.

Supplier Comparison: Market Alternatives

When selecting a supplier for methyl 4-methoxy-3-methylbenzoylformate, researchers must
balance claimed purity, the depth of provided analytical documentation, and commercial
availability. Below is an objective comparison of primary suppliers based on current market
data[1][2][3].
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Supplier

Product Code /
Identifier

Claimed Purity

Documentatio
n Provided

Best Suited
For

abcr GmbH

AB433754

=2 97.0%

CoA, MSDS

Routine organic
synthesis and
intermediate

scale-up[1].

Leyan

CAS 424836-59-
9

= 98.0%

CoA, NMR
Spectra

High-precision
analytical
profiling and
method

development[2].

Smolecule

Smolecule-
424836-59-9

Research Grade

CoA

Early-stage
discovery and
general scientific

research[3].

JH CHEM

JH-424836-59-9

Custom

Synthesis

CoA, LC-MS

Custom bulk
orders and
specialized

impurity tracking.

Scientific Integrity: The Causality of Analytical

Validation

Relying exclusively on a supplier's Certificate of Analysis (CoA) introduces compliance risks in

GMP environments. As an Application Scientist, | recommend a self-validating system where

the reference standard is independently verified upon receipt. The causality behind the chosen

analytical methods is as follows:

o HPLC-UV at 254 nm (Purity): Benzoylformates possess a highly conjugated dicarbonyl

system linked to an aromatic ring. The electron-donating methoxy group further extends this

conjugation. Monitoring at a UV wavelength of 254 nm captures the maximum absorbance of

this chromophore, ensuring that structurally similar process impurities are accurately
detected and quantified[4][5].
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LC-MS in ESI+ Mode (ldentity): Electrospray ionization mass spectrometry (ESI-MS)
provides exact mass confirmation. For methyl 4-methoxy-3-methylbenzoylformate, the
expected pseudo-molecular ion

is 209.08. This step is critical to rule out isobaric regioisomers (e.g., 3-methoxy-4-methyl
derivatives) that cannot be distinguished by UV absorbance alone[5].

Quantitative NMR (Absolute Quantification): Chromatographic area percent purity is relative
and blind to non-UV-absorbing impurities (like inorganic salts or residual solvents).
Quantitative NMR (QNMR) is a primary analytical method that establishes absolute mass
fraction without requiring a homologous reference standard. By integrating the target's
distinct aryl methyl signal against a certified internal calibrant, we achieve true
thermodynamic purity.

Step-by-Step Experimental Methodologies
Protocol A: HPLC-UV Purity Assessment

Sample Preparation: Accurately weigh 10.0 mg of the methyl 4-methoxy-3-
methylbenzoylformate standard. Dissolve in 10 mL of HPLC-grade acetonitrile to create a
1.0 mg/mL stock solution. Dilute to a working concentration of 0.1 mg/mL using the mobile
phase.

Column Selection: Use a reverse-phase C18 column (e.g., 4.6 x 250 mm, 5 um) to ensure
adequate retention of the moderately polar benzoylformate[5].

Mobile Phase: Prepare Solvent A (Water + 0.1% Formic Acid) and Solvent B (Acetonitrile +
0.1% Formic Acid).

Gradient Elution: Run a linear gradient from 5% B to 95% B over 20 minutes at a flow rate of
1.0 mL/min.

Detection: Monitor the eluent at 254 nm. Integrate all peaks with a signal-to-noise ratio > 10
to calculate the relative area percent purity[4][5].

Protocol B: qNMR Absolute Quantification
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Calibrant Selection: Select a certified reference material (CRM) as an internal standard, such
as Maleic acid (traceable to NIST), ensuring its NMR signals do not overlap with the analyte.

Sample Preparation: Co-weigh approximately 15.0 mg of the analyte and 5.0 mg of the
internal standard into a vial using a microbalance (d = 0.001 mg).

Solvation: Dissolve the mixture in 0.6 mL of deuterated chloroform (
) containing 0.03% TMS. Transfer to a 5 mm NMR tube.
Acquisition: Acquire the

-NMR spectrum at 400 MHz or higher. Use a relaxation delay (
) of at least 30 seconds to ensure complete longitudinal relaxation of all protons.

Calculation: Calculate the absolute purity by comparing the integral of the analyte's aryl
methyl singlet (~2.2 ppm, 3H) against the internal standard's reference peak.

Workflow Visualization
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Workflow for the analytical qualification of methyl 4-methoxy-3-methylbenzoylformate
standards.

Expected Analytical Data
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To facilitate immediate laboratory validation, the table below summarizes the expected

analytical specifications for a high-quality methyl 4-methoxy-3-methylbenzoylformate

reference standard.

Parameter

Specification | Expected

Analytical Rationale

Value
] ] Characteristic physical state of
Light yellow to off-white ]
Appearance T substituted benzoylformate
solid/liquid o
derivatives.
Ensures minimal interference
HPLC Purity 98.0% (Area % at 254 nm) from process impurities during
downstream API profiling[4].
Confirms the exact molecular
LC-MS (ESI+) 209.08 weight (C11H1204, MW:
208.21)[5].
Confirms the regiochemistry of
H NMR ( ~7.8 (M, 2H), 6.9 (d, 1H), 3.9 the 4-methoxy-3-methyl
| (s, 6H), 2.2 (s, 3H) substitution and the methyl
ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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